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Compound of Interest

Compound Name: 4-Chloro-2,2"-bipyridine

Cat. No.: B064597

CAS Number: 14162-94-8

This technical guide provides an in-depth overview of 4-Chloro-2,2'-bipyridine, a key
heterocyclic compound utilized in advanced chemical synthesis and materials science. It is
intended for researchers, scientists, and professionals in drug development and related fields,
offering comprehensive data on its properties, applications, and relevant experimental
procedures.

Core Properties and Specifications

4-Chloro-2,2'-bipyridine is a solid, typically appearing as an off-white to light yellow crystalline
powder. Its chemical structure, featuring a chlorine atom on one of the pyridine rings, makes it
a valuable precursor in organic synthesis and a versatile ligand in coordination chemistry.

Physicochemical Data

The key physicochemical properties of 4-Chloro-2,2'-bipyridine are summarized in the table
below, providing a ready reference for experimental design and implementation.
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Property Value Reference(s)

CAS Number 14162-94-8

Molecular Formula C10H7CIN2

Molecular Weight 190.63 g/mol

Appearance Off.-white to I.ight yellow ]
solid/crystalline powder

Melting Point 74-76 °C -

Density 1.23 g/cm3 -

Soluble in organic solvents
Solubility (DMSO, DMF, chloroform);

poorly soluble in water.

Purity Typically =295%

Spectroscopic and Computational Data

Spectroscopic and computational data are crucial for the identification and characterization of
4-Chloro-2,2'-bipyridine. While detailed spectral data requires access to specific databases, a
reference to its 13C NMR spectrum is available in the literature.

Parameter Value/Reference

A reference to the 13C NMR spectrum in

13C NMR Spectrum ] ]
DMSO-d6 is available.

InChl Key IXEGJZGCPOORDR-UHFFFAOYSA-N

SMILES CIC1=CC(C2=CC=CC=N2)=NC=C1

Applications in Research and Development

The unique electronic and steric properties of 4-Chloro-2,2'-bipyridine make it a compound of
significant interest in several areas of chemical research.
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Coordination Chemistry

As a bidentate chelating ligand, 4-Chloro-2,2'-bipyridine readily forms stable complexes with
a wide range of transition metals. The presence of the electron-withdrawing chloro group can
modulate the electronic properties of the resulting metal complex, influencing its catalytic
activity, photophysical behavior, and redox potentials. These complexes are investigated for
applications in:

» Catalysis: As catalysts in organic transformations such as cross-coupling reactions (e.g.,
Suzuki, Heck), polymerization, and oxidation reactions.

e Materials Science: In the development of luminescent materials, sensors, and functional

supramolecular assembilies.

The diagram below illustrates the fundamental role of 4-Chloro-2,2'-bipyridine as a ligand in
forming a metal complex, which can then be utilized in various applications.
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Caption: Role of 4-Chloro-2,2'-bipyridine in Coordination Chemistry.

Organic Synthesis

4-Chloro-2,2'-bipyridine serves as a versatile building block in organic synthesis. The chlorine

atom can be readily displaced via nucleophilic substitution or participate in cross-coupling

reactions, allowing for the introduction of various functional groups to create more complex
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molecules. This makes it a valuable intermediate in the synthesis of pharmaceuticals,

agrochemicals, and novel organic materials.

The following diagram illustrates a generalized workflow for utilizing 4-Chloro-2,2'-bipyridine
in a synthetic transformation, such as a cross-coupling reaction.
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Caption: Synthetic utility of 4-Chloro-2,2'-bipyridine.
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Experimental Protocols

While a specific, detailed protocol for the synthesis of 4-Chloro-2,2'-bipyridine is not readily
available in the cited literature, a plausible route can be inferred from the synthesis of
analogous compounds. The chlorination of a bipyridine-N-oxide precursor using a chlorinating
agent like phosphoryl chloride (POCIs) is a common method.[1]

Below is a representative protocol for the use of a substituted bipyridine ligand in the synthesis
of a palladium complex, which can be adapted for 4-Chloro-2,2'-bipyridine. This protocol is
based on the synthesis of [Pd(4,4'-dimethyl-2,2'-bipyridine)Clz].[2]

Representative Protocol: Synthesis of a Palladium(ll)-
Bipyridine Complex

Materials:

Palladium(ll) chloride (PdCI2)

e 4-Chloro-2,2'-bipyridine

o Methanol (reagent grade)

» Diethyl ether

¢ Round-bottom flask

o Magnetic stirrer and stir bar

o Reflux condenser

Vacuum filtration apparatus
Procedure:
 In a round-bottom flask, suspend palladium(ll) chloride (1.0 equivalent) in methanol.

 To this suspension, add a solution of 4-Chloro-2,2'-bipyridine (1.0 equivalent) in methanol.
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» Heat the reaction mixture to reflux with constant stirring for approximately 2 hours. The
formation of a precipitate may be observed.

 After the reaction period, cool the mixture to room temperature.
e Collect the solid product by vacuum filtration.

e Wash the collected solid with cold methanol and then with diethyl ether to remove any
unreacted starting materials and impurities.

e Dry the final product under vacuum.
Characterization:

The resulting complex can be characterized by standard analytical techniques, including NMR
spectroscopy, IR spectroscopy, and elemental analysis, to confirm its structure and purity.

Safety Information

4-Chloro-2,2'-bipyridine should be handled with appropriate safety precautions in a laboratory

setting.
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Hazard Information Details Reference(s)
Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H302: Harmful if swallowed

P264: Wash hands thoroughly

after handling.P270: Do not

eat, drink or smoke when using
Precautionary Statements this product.P280: Wear -

protective gloves/protective

clothing/eye protection/face

protection.

IF SWALLOWED: Call a
POISON CENTER or

First Aid o -
doctor/physician if you feel
unwell. Rinse mouth.
Store in a cool, dry, and well-
ventilated place away from
light. Recommended storage
Storage

temperatures range from room
temperature to 2-8°C under an

inert atmosphere.

Users should always consult the full Safety Data Sheet (SDS) from the supplier before handling
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Chloro-2,2'-bipyridine: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064597#4-chloro-2-2-bipyridine-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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